Cas no 630101-94-9 (Oxacyclododec-9-en-2-one,8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)-)

• Product Name: Oxacyclododec-9-en-2-one,8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)-
• CAS No: 630101-94-9
• MF: C₄₂H₇₂O₁₂
• MW: 769.01389503479
• CID: 1648904
• Update Time: 2024-09-12

Oxacyclododec-9-en-2-one,8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclododec-9-en-2-one,8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]oxiranyl]-1,5-dimethyl-1,3-hexadienyl]-7-hydroxy-7,11-dimethyl-, (9E)-
• Oxacyclododec-9-en-2-one, 8-(acetyloxy)-4-(2-ethoxyethoxy)-12-[(1E,3E)-5-(2-ethoxyethoxy)-6-[3-[2-(2-ethoxyethoxy)-1-methylbutyl]-2-oxiranyl]-1,5-dimethyl-1,3-hexadien-1-yl]-7-hydroxy-7,11-dimethyl-, (9E)-

• Inchi： 1S/C42H72O12/c1-11-35(50-26-23-47-13-3)32(7)40-36(53-40)29-41(9,51-27-24-48-14-4)20-15-16-30(5)39-31(6)17-18-37(52-33(8)43)42(10,45)21-19-34(28-38(44)54-39)49-25-22-46-12-2/h15-18,20,31-32,34-37,39-40,45H,11-14,19,21-29H2,1-10H3/b18-17+,20-15+,30-16+
• InChI Key： QBWPPQMEYIASEB-ZCGQOKCVSA-N
• SMILES： O1C(/C(/C)=C/C=C/C(OCCOCC)(C)CC2C(C(C)C(OCCOCC)CC)O2)C(C)C=CC(OC(C)=O)C(O)(C)CCC(OCCOCC)CC1=O |t:33|

Computed Properties

• Exact Mass: 768.50256

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 778.6±60.0 °C(Predicted)
• PSA: 140.74
• pka: 13.95±0.70(Predicted)